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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

N-Cyclohexylacetoacetamide is a chemical compound with distinct molecular characteristics
relevant to researchers in various fields, including organic synthesis and drug development.
This guide provides a focused overview of its molecular formula and weight, underpinned by
standard analytical methodologies.

Molecular Identity and Weight

The fundamental properties of N-Cyclohexylacetoacetamide are summarized below. These
values are critical for stoichiometric calculations in synthesis, analytical characterization, and
formulation development.

Property Value Reference
Molecular Formula C10H17NO2 [11[2]
Molecular Weight 183.25 g/mol [11[3]
Monoisotopic Mass 183.125928785 Da [1]

Methodology for Structural and Mass Determination

The molecular formula and weight of a compound like N-Cyclohexylacetoacetamide are
determined through established experimental protocols.
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e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound. The process involves ionizing the molecule and then measuring its mass-to-
charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which helps in deducing the precise elemental composition and
confirming the molecular formula.

o Elemental Analysis: This method determines the percentage composition of individual
elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound. The experimental
percentages are compared against the theoretical percentages calculated from the proposed
molecular formula to verify its accuracy.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, *H and 3C NMR spectroscopy help confirm the presence and connectivity of
atoms, thereby validating the counts of hydrogen and carbon atoms suggested by the
molecular formula.

Logical Framework for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The diagram below illustrates the logical relationship between the elemental composition of N-
Cyclohexylacetoacetamide and its total molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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